Cas no 2228334-27-6 ((3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine)
(3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine
- (3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine
- 2228334-27-6
- EN300-1971910
-
- Inchi: 1S/C11H12F2N4/c12-11(13)5-10(6-11,7-14)8-3-16-9-4-15-1-2-17(8)9/h1-4H,5-7,14H2
- InChI Key: JVRPGMHVEPMHDN-UHFFFAOYSA-N
- SMILES: FC1(CC(CN)(C2=CN=C3C=NC=CN23)C1)F
Computed Properties
- Exact Mass: 238.10300272g/mol
- Monoisotopic Mass: 238.10300272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 56.2Ų
(3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1971910-0.05g |
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine |
2228334-27-6 | 0.05g |
$1393.0 | 2023-09-16 | ||
| Enamine | EN300-1971910-0.1g |
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine |
2228334-27-6 | 0.1g |
$1459.0 | 2023-09-16 | ||
| Enamine | EN300-1971910-0.25g |
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine |
2228334-27-6 | 0.25g |
$1525.0 | 2023-09-16 | ||
| Enamine | EN300-1971910-0.5g |
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine |
2228334-27-6 | 0.5g |
$1591.0 | 2023-09-16 | ||
| Enamine | EN300-1971910-1.0g |
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine |
2228334-27-6 | 1g |
$1658.0 | 2023-06-02 | ||
| Enamine | EN300-1971910-2.5g |
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine |
2228334-27-6 | 2.5g |
$3249.0 | 2023-09-16 | ||
| Enamine | EN300-1971910-5.0g |
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine |
2228334-27-6 | 5g |
$4806.0 | 2023-06-02 | ||
| Enamine | EN300-1971910-10.0g |
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine |
2228334-27-6 | 10g |
$7128.0 | 2023-06-02 | ||
| Enamine | EN300-1971910-1g |
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine |
2228334-27-6 | 1g |
$1658.0 | 2023-09-16 | ||
| Enamine | EN300-1971910-5g |
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine |
2228334-27-6 | 5g |
$4806.0 | 2023-09-16 |
(3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on (3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine
Comprehensive Overview of (3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine (CAS No. 2228334-27-6)
The compound (3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine (CAS No. 2228334-27-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the imidazo[1,2-a]pyrazine core and the difluorocyclobutyl moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern drug development.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The imidazo[1,2-a]pyrazine scaffold, a key component of this compound, is known for its versatility in drug design, often contributing to improved bioavailability and target selectivity. This has led to a spike in searches for "imidazo[1,2-a]pyrazine derivatives" and "fluorinated cyclobutyl compounds", reflecting the growing interest in these chemical classes.
The difluorocyclobutyl group in 2228334-27-6 is another critical feature, as fluorination is a common strategy to enhance metabolic stability and membrane permeability. This aligns with the broader trend of incorporating fluorine atoms into drug candidates, a topic frequently searched in conjunction with "fluorinated drug design" and "improving drug half-life". The compound's methanamine tail further adds to its potential, as amine functionalities are often pivotal for molecular interactions with biological targets.
From a synthetic perspective, CAS No. 2228334-27-6 presents intriguing challenges and opportunities. Chemists are exploring efficient routes to construct the imidazo[1,2-a]pyrazine ring system, with many searching for "one-pot synthesis of heterocycles" or "C-H functionalization techniques". The compound's stereochemistry and conformational rigidity due to the cyclobutyl ring also make it a valuable case study for structure-activity relationship (SAR) analysis.
Beyond its chemical attributes, (3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine is part of a larger conversation about fragment-based drug discovery (FBDD). This approach, which focuses on assembling drug-like molecules from smaller fragments, has become a hot topic in pharmaceutical research. Searches for "FBDD strategies" and "scaffold hopping in drug design" often intersect with discussions about compounds like this one.
In summary, 2228334-27-6 represents a fascinating intersection of medicinal chemistry, fluorine chemistry, and heterocyclic synthesis. Its potential applications in drug discovery and its alignment with current research trends ensure that it will remain a subject of interest for scientists and industry professionals alike. As the field continues to evolve, compounds like this will play a crucial role in addressing unmet medical needs and advancing therapeutic innovation.
2228334-27-6 ((3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)